Cas no 381216-74-6 (5-(5,6-Dichloro-1H-benzo[d]imidazol-2-yl)-2-methoxyaniline)

• Product Name: 5-(5,6-Dichloro-1H-benzo[d]imidazol-2-yl)-2-methoxyaniline
• CAS No: 381216-74-6
• MF: C₁₄H₁₁Cl₂N₃O
• MW: 308.162640810013
• CID: 1094261
• PubChem ID: 22568443
• Update Time: 2025-05-26

5-(5,6-Dichloro-1H-benzo[d]imidazol-2-yl)-2-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 5-(5,6-Dichloro-1H-benzo[d]imidazol-2-yl)-2-methoxyaniline
• 5-(5,6-dichloro-1H-benzimidazol-2-yl)-2-methoxyaniline
• 381216-74-6
• AKOS020984212
• SCHEMBL6502402
• UHNXCVSNZHGSCX-UHFFFAOYSA-N
• 5-(5,6-dichloro-1H-benzoimidazol-2-yl)-2-methoxy-phenylamine
• 5-(5,6-DICHLORO-1H-1,3-BENZODIAZOL-2-YL)-2-METHOXYANILINE

• Inchi： 1S/C14H11Cl2N3O/c1-20-13-3-2-7(4-10(13)17)14-18-11-5-8(15)9(16)6-12(11)19-14/h2-6H,17H2,1H3,(H,18,19)
• InChI Key： UHNXCVSNZHGSCX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)NC(C1C=CC(=C(C=1)N)OC)=N2)Cl

Computed Properties

• Exact Mass: 307.0279174g/mol
• Monoisotopic Mass: 307.0279174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on 5-(5,6-Dichloro-1H-benzo[d]imidazol-2-yl)-2-methoxyaniline

Introduction to 5-(5,6-Dichloro-1H-benzo[d]imidazol-2-yl)-2-methoxyaniline (CAS No. 381216-74-6)

5-(5,6-Dichloro-1H-benzo[d]imidazol-2-yl)-2-methoxyaniline is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 381216-74-6, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a benzo[d]imidazole core, which is a well-documented scaffold in the design of bioactive molecules.

The benzo[d]imidazole moiety is known for its versatility in medicinal chemistry, often serving as a key pharmacophore in various therapeutic agents. In particular, the presence of chlorine atoms at the 5 and 6 positions of the benzo[d]imidazole ring enhances the electronic properties of the molecule, making it more amenable to interactions with biological targets. The methoxy group at the 2-position of the aniline moiety further modulates the electronic and steric environment, contributing to the compound's overall reactivity and biological activity.

Recent research has highlighted the importance of 5-(5,6-Dichloro-1H-benzo[d]imidazol-2-yl)-2-methoxyaniline in the development of novel therapeutic agents. Studies have demonstrated its potential as an intermediate in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, researchers have explored its utility in creating compounds that interact with enzymes involved in cancer metabolism. The dichlorobenzimidazole portion of the molecule is particularly noteworthy, as it can serve as a hinge-binding motif, facilitating strong binding to protein targets.

In addition to its role in anticancer applications, this compound has shown promise in other therapeutic areas. Investigations into its antimicrobial properties have revealed that it can disrupt bacterial cell wall synthesis, making it a candidate for developing new antibiotics. The methoxyaniline group contributes to this activity by enabling hydrophobic interactions with bacterial membrane components. Furthermore, preliminary studies suggest that derivatives of this compound may exhibit anti-inflammatory effects, potentially making them useful in treating chronic inflammatory diseases.

The synthesis of 5-(5,6-Dichloro-1H-benzo[d]imidazol-2-yl)-2-methoxyaniline involves multi-step organic reactions that highlight the synthetic versatility of benzo[d]imidazole derivatives. The introduction of chlorine atoms at specific positions requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the benzo[d]imidazole core efficiently. These methods not only improve reaction efficiency but also minimize unwanted byproducts.

The pharmacological evaluation of this compound has been a focus of recent research efforts. In vitro studies have shown that it can inhibit the activity of key enzymes associated with metabolic disorders. The dichlorobenzimidazole moiety plays a crucial role in this inhibition by forming stable complexes with enzyme active sites. Additionally, animal models have been utilized to assess the compound's efficacy and safety profile. These studies have provided valuable insights into its potential therapeutic applications and have paved the way for further clinical investigations.

The structural features of 5-(5,6-Dichloro-1H-benzo[d]imidazol-2-yl)-2-methoxyaniline make it an attractive candidate for drug development. The combination of electron-withdrawing and electron-donating groups within its structure allows for fine-tuning of its biological activity. Computational modeling has been instrumental in understanding how these structural elements influence interactions with biological targets. By leveraging computational techniques such as molecular docking and molecular dynamics simulations, researchers can predict binding affinities and optimize lead compounds for better efficacy.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Efforts are underway to develop novel derivatives that enhance its potency and selectivity while minimizing side effects. Collaborative efforts between academic institutions and pharmaceutical companies are fostering innovation in this area, bringing new insights into how benzo[d]imidazole-based compounds can be utilized in medicine.

In conclusion, 5-(5,6-Dichloro-1H-benzo[d]imidazol-2-yl)-2-methoxyaniline represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in addressing various health challenges.